2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-fluorobenzyl)acetamide oxalate

• IUPAC Name: 2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide;oxalic acid
• InChI: InChI=1S/C22H26ClFN2O2.C2H2O4/c23-20-5-1-18(2-6-20)15-28-16-19-9-11-26(12-10-19)14-22(27)25-13-17-3-7-21(24)8-4-17;3-1(4)2(5)6/h1-8,19H,9-16H2,(H,25,27);(H,3,4)(H,5,6)
• InChI Key: UVPWVOARWOIHEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)Cl)CC(=O)NCC3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C24H28ClFN2O6
• Molecular Weight: 494.9 g/mol

Description

The compound 2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-fluorobenzyl)acetamide oxalate is a synthetic molecule that appears to be designed for potential bioactive properties. While the provided papers do not directly discuss this compound, they do provide insights into similar structures and their synthesis, which can be informative for understanding the compound .

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions. For instance, the synthesis of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime involves the reaction of an oxime with a chlorinated pyridine derivative . This suggests that the synthesis of our compound of interest might also involve the formation of an oxime intermediate, followed by further functionalization with chlorobenzyl and fluorobenzyl groups.

Molecular Structure Analysis

The molecular structure of related compounds, as determined by single-crystal X-ray diffraction, shows nonplanar conformations and specific dihedral angles between aromatic rings . This implies that the compound may also exhibit a nonplanar structure with distinct spatial arrangements of its benzyl and piperidinyl components, which could be crucial for its bioactivity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds are characterized by nucleophilic substitutions and amidification reactions . These reactions are likely relevant to the synthesis of the compound , as they provide a means to introduce various functional groups, such as the acetamide moiety, which is a common feature in bioactive molecules.

Physical and Chemical Properties Analysis

While the physical and chemical properties of the specific compound are not provided, we can infer from related research that such compounds typically have defined melting points, solubility profiles, and stability characteristics . These properties are essential for the practical application of the compound, including its formulation and storage.

Relevant Case Studies

The papers do not mention case studies directly related to the compound . However, the bioactivity of similar compounds, such as broad inhibitory activities against fungi and potent antiallergic effects , suggests that the compound may also possess significant biological activities, which could be the subject of future case studies.

Scientific Research Applications

Synthesis and Structural Analysis

Synthetic Routes and Crystal Structure : The synthesis of related compounds involves multi-step chemical reactions leading to the formation of complex molecules with potential pharmacological properties. For example, the synthesis and crystal structure of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime have been detailed, demonstrating the molecule's nonplanar structure and its potential as a fungicide due to broad inhibitory activities (Xue Si-jia, 2011).

Molecular Design and Pharmacological Candidates : Research into novel compounds for pharmacological use includes the design and synthesis of molecules with specific biological targets. For instance, the discovery of 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride as a potent inhibitor for human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1) demonstrates the utility of these compounds in developing new drugs for treating diseases related to ACAT-1 overexpression (K. Shibuya et al., 2018).

Potential Biological Activities

Anticancer Activities : The compound "2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-fluorobenzyl)acetamide oxalate" and its derivatives have been explored for their potential anticancer activities. For instance, novel fluoro-substituted benzo[b]pyran compounds have shown anti-lung cancer activity at low concentrations compared to reference drugs, highlighting the potential of these compounds in cancer therapy (A. G. Hammam et al., 2005).

Antibacterial Properties : Synthesis and evaluation of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus have revealed moderate inhibitors against both Gram-negative and Gram-positive bacterial strains, suggesting the utility of these compounds in developing new antibacterial agents (Kashif Iqbal et al., 2017).